2-{[2-(acetylamino)phenyl]thio}-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(2-acetamidophenyl)sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H18N2O2S/c1-12-7-9-14(10-8-12)19-17(21)11-22-16-6-4-3-5-15(16)18-13(2)20/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: NGLUUUJFUFDHHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2NC(=O)C
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

2-{[2-(acetylamino)phenyl]thio}-N-(4-methylphenyl)acetamide, also known as AMPTA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of thioamides and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-{[2-(acetylamino)phenyl]thio}-N-(4-methylphenyl)acetamide is not yet fully understood. However, it is believed that it works by inhibiting the activity of certain enzymes, which leads to changes in various physiological processes. For example, it has been found to inhibit the activity of carbonic anhydrases, which are enzymes that play a crucial role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. For example, it has been found to inhibit the activity of cholinesterases, which are enzymes that break down acetylcholine, a neurotransmitter that is involved in various physiological processes, such as muscle contraction and cognitive function. This makes it a potential candidate for the development of new drugs for the treatment of cognitive disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[2-(acetylamino)phenyl]thio}-N-(4-methylphenyl)acetamide in lab experiments is that it has been extensively studied, and its properties are well understood. This makes it a reliable tool for researchers who are interested in studying its effects on various physiological processes. However, one of the limitations of using this compound is that it is a synthetic compound, and its effects may not be representative of those of natural compounds.

Future Directions

There are several future directions for the study of 2-{[2-(acetylamino)phenyl]thio}-N-(4-methylphenyl)acetamide. One potential area of research is the development of new drugs for the treatment of cognitive disorders, such as Alzheimer's disease. Another area of research is the study of its effects on various physiological processes, such as acid-base balance and muscle contraction. Additionally, the development of new synthesis methods for this compound may lead to the discovery of new compounds with similar properties.

Synthesis Methods

The synthesis of 2-{[2-(acetylamino)phenyl]thio}-N-(4-methylphenyl)acetamide involves the reaction of 2-aminophenylthio with acetic anhydride and 4-methylphenylamine in the presence of a catalyst. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Scientific Research Applications

2-{[2-(acetylamino)phenyl]thio}-N-(4-methylphenyl)acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit interesting properties, such as inhibiting the activity of various enzymes, including cholinesterases and carbonic anhydrases. This makes it a potential candidate for the development of new drugs for the treatment of various diseases, such as Alzheimer's disease and glaucoma.